![molecular formula C17H17BrN2O3 B3863760 2-(2-bromophenoxy)-N'-(3-methoxybenzylidene)propanohydrazide](/img/structure/B3863760.png)
2-(2-bromophenoxy)-N'-(3-methoxybenzylidene)propanohydrazide
Overview
Description
2-(2-bromophenoxy)-N'-(3-methoxybenzylidene)propanohydrazide is a synthetic compound that has gained significant attention in the field of medicinal chemistry. This compound has been studied for its potential use in developing novel drugs that can be used to treat various diseases.
Mechanism of Action
The mechanism of action of 2-(2-bromophenoxy)-N'-(3-methoxybenzylidene)propanohydrazide is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and proteins that are involved in inflammation and pain.
Biochemical and Physiological Effects:
Studies have shown that this compound has anti-inflammatory and analgesic effects. It has also been shown to have anti-cancer properties.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2-(2-bromophenoxy)-N'-(3-methoxybenzylidene)propanohydrazide in lab experiments is its potential use in developing novel drugs for the treatment of various diseases. However, one of the limitations is that its mechanism of action is not fully understood, which makes it difficult to develop drugs based on its structure.
Future Directions
There are several future directions for the research on 2-(2-bromophenoxy)-N'-(3-methoxybenzylidene)propanohydrazide. One direction is to further investigate its mechanism of action, which will help in the development of drugs based on its structure. Another direction is to study its potential use in treating other diseases, such as autoimmune diseases and neurological disorders. Additionally, more research is needed to determine the toxicity and safety of this compound.
Scientific Research Applications
2-(2-bromophenoxy)-N'-(3-methoxybenzylidene)propanohydrazide has been studied for its potential use as an anti-inflammatory and analgesic agent. It has also been investigated for its potential use in treating cancer and other diseases.
properties
IUPAC Name |
2-(2-bromophenoxy)-N-[(E)-(3-methoxyphenyl)methylideneamino]propanamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17BrN2O3/c1-12(23-16-9-4-3-8-15(16)18)17(21)20-19-11-13-6-5-7-14(10-13)22-2/h3-12H,1-2H3,(H,20,21)/b19-11+ | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OCNMHXAMBMZXHH-YBFXNURJSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)NN=CC1=CC(=CC=C1)OC)OC2=CC=CC=C2Br | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C(=O)N/N=C/C1=CC(=CC=C1)OC)OC2=CC=CC=C2Br | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17BrN2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
377.2 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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